![molecular formula C16H16N2S B1387490 N-benzyl-6-ethyl-1,3-benzothiazol-2-amine CAS No. 1105191-56-7](/img/structure/B1387490.png)
N-benzyl-6-ethyl-1,3-benzothiazol-2-amine
Overview
Description
N-benzyl-6-ethyl-1,3-benzothiazol-2-amine, also known as BZETA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives, which have been studied extensively for their diverse pharmacological activities.
Mechanism of Action
Target of Action
N-benzyl-6-ethyl-1,3-benzothiazol-2-amine is a complex compound with a unique structure . Benzothiazole derivatives have been reported to exhibit anti-tubercular activity . They are believed to interact with the DprE1 enzyme, which is crucial for the survival of Mycobacterium tuberculosis .
Mode of Action
Benzothiazole derivatives are known to inhibit the dpre1 enzyme, thereby disrupting the cell wall biosynthesis of mycobacterium tuberculosis . This leads to the death of the bacteria, demonstrating the compound’s anti-tubercular activity .
Biochemical Pathways
It is known that benzothiazole derivatives disrupt the cell wall biosynthesis pathway in mycobacterium tuberculosis by inhibiting the dpre1 enzyme . This results in the death of the bacteria .
Result of Action
Benzothiazole derivatives are known to exhibit anti-tubercular activity by causing the death of mycobacterium tuberculosis .
Advantages and Limitations for Lab Experiments
N-benzyl-6-ethyl-1,3-benzothiazol-2-amine has several advantages for lab experiments, including its high yield and purity, its diverse pharmacological activities, and its potential therapeutic applications. However, there are also some limitations to its use in lab experiments, including its potential toxicity and side effects, its limited solubility in aqueous solutions, and its high cost of synthesis.
Future Directions
There are several future directions for further research on N-benzyl-6-ethyl-1,3-benzothiazol-2-amine, including the investigation of its pharmacokinetics and pharmacodynamics, the optimization of its synthesis method, the identification of its cellular targets and signaling pathways, and the evaluation of its efficacy and safety in preclinical and clinical trials. Moreover, the development of new derivatives and analogs of this compound may lead to the discovery of more potent and selective compounds with improved therapeutic profiles. Furthermore, the application of advanced techniques such as molecular modeling and high-throughput screening may facilitate the identification of new leads for drug discovery and development.
Scientific Research Applications
N-benzyl-6-ethyl-1,3-benzothiazol-2-amine has been studied for its potential therapeutic applications in various areas of medicine. It has been found to exhibit significant antimicrobial activity against a range of pathogenic microorganisms, including bacteria, fungi, and viruses. In addition, this compound has shown promising anticancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. Furthermore, this compound has been investigated for its potential use as a neuroprotective agent in the treatment of neurodegenerative disorders such as Alzheimer's disease.
Properties
IUPAC Name |
N-benzyl-6-ethyl-1,3-benzothiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2S/c1-2-12-8-9-14-15(10-12)19-16(18-14)17-11-13-6-4-3-5-7-13/h3-10H,2,11H2,1H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHCPFMYPDGRLCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N=C(S2)NCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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